Cas no 109014-36-0 (Dibenzothiophene, 1-chloro-)

• Product Name: Dibenzothiophene, 1-chloro-
• CAS No: 109014-36-0
• MF: C₁₂H₇ClS
• MW: 218.701980829239
• CID: 1186555
• PubChem ID: 527126
• Update Time: 2025-06-15

Dibenzothiophene, 1-chloro- Chemical and Physical Properties

Names and Identifiers

• Dibenzothiophene, 1-chloro-
• 1-chlorodibenzothiophene
• UMAJBTWMRGYFLH-UHFFFAOYSA-N
• SY277922
• monochlorodibenzothiophene
• SCHEMBL7226057
• MFCD30589696
• 1-Chlorodibenzo[b,d]thiophene
• DTXSID70335775
• 109014-36-0
• 1-Chloro-dibenzothiophene

• Inchi： 1S/C12H7ClS/c13-9-5-3-7-11-12(9)8-4-1-2-6-10(8)14-11/h1-7H
• InChI Key： UMAJBTWMRGYFLH-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC2=C1C1C=CC=CC=1S2

Computed Properties

• Exact Mass: 217.9956991g/mol
• Monoisotopic Mass: 217.9956991g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 218
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 28.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiophenes Dibenzothiophenes

Additional information on Dibenzothiophene, 1-chloro-

Comprehensive Overview of Dibenzothiophene, 1-chloro- (CAS No. 109014-36-0): Properties, Applications, and Research Insights

Dibenzothiophene, 1-chloro- (CAS No. 109014-36-0) is a chlorinated derivative of dibenzothiophene, a sulfur-containing heterocyclic compound. This specialized chemical has garnered significant attention in both academic and industrial research due to its unique structural properties and potential applications. The compound is characterized by the presence of a chlorine atom at the 1-position of the dibenzothiophene ring, which enhances its reactivity and utility in various chemical processes.

In recent years, the demand for sulfur-containing compounds like Dibenzothiophene, 1-chloro- has surged, driven by their role in advanced material synthesis and organic electronics. Researchers are particularly interested in its potential as a building block for photovoltaic materials and OLEDs (organic light-emitting diodes), where its electron-rich structure can improve device efficiency. Additionally, its derivatives are being explored for use in catalysis and pharmaceutical intermediates, aligning with the growing trend of green chemistry and sustainable synthesis.

One of the most frequently searched questions related to Dibenzothiophene, 1-chloro- revolves around its synthesis methods and purification techniques. The compound is typically synthesized via chlorination of dibenzothiophene under controlled conditions, followed by chromatographic purification to ensure high purity. Analytical techniques such as HPLC, GC-MS, and NMR spectroscopy are commonly employed to verify its structure and purity, making it a staple in high-precision chemical research.

Another hot topic in the context of CAS No. 109014-36-0 is its environmental impact and biodegradability. While the compound itself is not classified as hazardous, its persistence in the environment has prompted studies into biodegradation pathways and eco-friendly disposal methods. This aligns with the broader industry shift toward sustainable chemical practices, a trend heavily emphasized in recent ACS (American Chemical Society) publications and EU regulatory frameworks.

The versatility of Dibenzothiophene, 1-chloro- extends to its role in polymeric materials. Its incorporation into polymer backbones has been shown to enhance thermal stability and mechanical properties, making it valuable for high-performance coatings and engineering plastics. This application is particularly relevant to industries such as automotive and aerospace, where material durability is critical.

From a commercial perspective, suppliers of CAS No. 109014-36-0 often highlight its availability in various grades (e.g., reagent grade, technical grade) to meet diverse research and industrial needs. Pricing trends and supply chain dynamics for this compound are also frequently discussed in chemical market reports, reflecting its niche but growing demand.

In conclusion, Dibenzothiophene, 1-chloro- (CAS No. 109014-36-0) represents a fascinating intersection of chemistry, materials science, and environmental research. Its multifaceted applications—from organic electronics to sustainable polymers—underscore its importance in modern scientific endeavors. As research continues to uncover new uses for this compound, its relevance in both academic and industrial settings is expected to rise significantly.